Cas no 1214326-89-2 (3-Bromo-5-fluoropyridin-4-amine)

• Product Name: 3-Bromo-5-fluoropyridin-4-amine
• CAS No: 1214326-89-2
• MF: C₅H₄BrFN₂
• MW: 191.001063346863
• MDL: MFCD13185327
• CID: 838761
• PubChem ID: 53485488
• Update Time: 2025-05-26

3-Bromo-5-fluoropyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoropyridin-4-amine
• 3-bromo-5-fluoro-pyridin-4-amine
• 4-Amino-3-bromo-5-fluoropyridine
• QC-3836
• 4-Pyridinamine, 3-bromo-5-fluoro-
• TRA0058129
• SY023866
• ST2410545
• AB0035196
• X9485
• 3-Bromo-5-fluoro-pyridin-4-ylamine
• MFCD13185327
• AKOS015834973
• CS-W003848
• DB-083296
• AC-31871
• DTXSID30704640
• 1214326-89-2
• EN300-373452
• DS-12262
• SCHEMBL792456

• MDL： MFCD13185327
• Inchi： 1S/C5H4BrFN2/c6-3-1-9-2-4(7)5(3)8/h1-2H,(H2,8,9)
• InChI Key： AANCKJPIOOGVPS-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(C=1N)F

Computed Properties

• Exact Mass: 189.95400
• Monoisotopic Mass: 189.95419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1

Experimental Properties

• PSA: 38.91000
• LogP: 2.14660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Bromo-5-fluoropyridin-4-amine

3-Bromo-5-fluoropyridin-4-amine: A Comprehensive Overview

The compound 3-Bromo-5-fluoropyridin-4-amine, with the CAS number 1214326-89-2, is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structure and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyridine ring substituted with bromine at position 3, fluorine at position 5, and an amine group at position 4. These substituents impart distinct chemical properties, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of 3-Bromo-5-fluoropyridin-4-amine in medicinal chemistry. Researchers have explored its role as a precursor for bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of electron-withdrawing groups like bromine and fluorine enhances the molecule's ability to participate in various chemical reactions, such as nucleophilic aromatic substitution and coupling reactions. These properties make it an invaluable intermediate in the synthesis of complex molecules with potential pharmacological activities.

In terms of chemical synthesis, 3-Bromo-5-fluoropyridin-4-amine can be prepared through a variety of methods, including substitution reactions and multi-component synthesis strategies. One notable approach involves the modification of pyridine derivatives using halogenation techniques followed by amination. The choice of synthetic pathway depends on the desired purity, scalability, and cost-effectiveness of the process. Recent advancements in catalytic methods have further streamlined its production, making it more accessible for large-scale applications.

The physical properties of 3-Bromo-5-fluoropyridin-4-amine are also worth noting. It is typically a crystalline solid with a melting point around 180°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These characteristics are advantageous for its use in various chemical processes that require precise control over solubility and reactivity.

The application of 3-Bromo-5-fluoropyridin-4-amine extends beyond traditional chemistry into emerging fields such as nanotechnology and materials science. For instance, researchers have investigated its potential as a precursor for the synthesis of conductive polymers and metalloorganic frameworks (MOFs). The ability to functionalize the pyridine ring further enhances its utility in these advanced materials.

In conclusion, 3-Bromo-5-fluoropyridin-4-amine, with CAS number 1214326-89-2, stands as a pivotal compound in modern organic chemistry. Its unique structure, versatile reactivity, and wide-ranging applications make it an essential component in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this molecule, its role in shaping future innovations across multiple disciplines is likely to grow significantly.